Cas no 2227750-07-2 (rac-(1R,2R)-2-(2-methoxy-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(2-methoxy-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid
• CAS No: 2227750-07-2
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• CID: 6043912
• PubChem ID: 165843218
• Update Time: 2025-06-09

rac-(1R,2R)-2-(2-methoxy-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(2-methoxy-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid
• EN300-1762420
• 2227750-07-2

• Inchi： 1S/C8H9NO3S/c1-12-8-9-3-6(13-8)4-2-5(4)7(10)11/h3-5H,2H2,1H3,(H,10,11)/t4-,5-/m1/s1
• InChI Key： JNMBRBRKTKOMLS-RFZPGFLSSA-N
• SMILES： S1C(=NC=C1[C@@H]1C[C@H]1C(=O)O)OC

Computed Properties

• Exact Mass: 199.03031432g/mol
• Monoisotopic Mass: 199.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 87.7Ų

Additional information on rac-(1R,2R)-2-(2-methoxy-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,2R)-2-(2-methoxy-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 2227750-07-2)

The compound rac-(1R,2R)-2-(2-methoxy-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 2227750-07-2) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its distinctive cyclopropane-carboxylic acid backbone, coupled with the 2-methoxy-1,3-thiazol-5-yl moiety, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like rac-(1R,2R)-2-(2-methoxy-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid has surged, driven by the need for innovative therapeutics in areas such as anti-inflammatory and antimicrobial drug development. The thiazole ring, a key component of this molecule, is known for its diverse pharmacological properties, including antioxidant and neuroprotective effects. This has led to increased searches for "thiazole derivatives in drug design" and "cyclopropane-based bioactive molecules" across scientific databases and search engines.

The synthesis of rac-(1R,2R)-2-(2-methoxy-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid involves sophisticated stereoselective techniques, which are critical for achieving the desired enantiomeric purity. This aspect is particularly relevant to researchers exploring "chiral synthesis methods" or "stereochemistry in drug development." The compound's CAS No. 2227750-07-2 serves as a unique identifier, ensuring accurate referencing in patents, publications, and regulatory submissions. Its molecular formula and weight further contribute to its characterization, making it a subject of interest in computational chemistry and molecular modeling studies.

Another area of growing interest is the compound's potential role in precision medicine. With the rise of personalized therapies, molecules like rac-(1R,2R)-2-(2-methoxy-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid are being investigated for their ability to target specific biomarkers or pathways. This aligns with trending searches such as "small molecules for targeted therapy" and "thiazole-based drug candidates." Additionally, its metabolic stability and oral bioavailability are key factors under scrutiny, as these properties are crucial for advancing compounds from preclinical to clinical stages.

From an industrial perspective, the scalable production of rac-(1R,2R)-2-(2-methoxy-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid presents both challenges and opportunities. Optimizing green chemistry protocols to reduce waste and improve yield is a hot topic, reflecting broader trends in sustainable pharmaceutical manufacturing. Searches for "eco-friendly synthesis of heterocycles" and "process optimization in organic chemistry" highlight the industry's focus on efficiency and environmental responsibility.

In summary, rac-(1R,2R)-2-(2-methoxy-1,3-thiazol-5-yl)cyclopropane-1-carboxylic acid (CAS No. 2227750-07-2) represents a fascinating intersection of structural complexity and therapeutic potential. Its relevance to contemporary research themes, such as drug discovery, chiral synthesis, and sustainable chemistry, ensures its continued prominence in scientific discourse. As investigations into its applications expand, this compound is poised to contribute significantly to advancements in pharmaceutical sciences and materials chemistry.